tert-Butyl(2-fluorophenoxy)dimethylsilane

• IUPAC Name: tert-butyl-(2-fluorophenoxy)-dimethylsilane
• InChI: InChI=1S/C12H19FOSi/c1-12(2,3)15(4,5)14-11-9-7-6-8-10(11)13/h6-9H,1-5H3
• InChI Key: XYCONJXQTVOVQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=CC=C1F
• Molecular Formula: C12H19FOSi
• Molecular Weight: 226.36 g/mol

Description

Tert-Butyl(2-fluorophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H19FOSi and its molecular weight is 226.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 mL round bottom flask was charged with tert-butyldimethylchlorosilane (73.9 g, 491 mmol) (available from Aldrich), DMF (220 mL), 2-fluorophenol (41.3 mL, 446 mmol) (available from Aldrich), and imidazole (75.9 g, 1115 mmol). The pale yellow solution was stirred for 1.5 hours at 25° C. and diluted with hexanes (1 L). The organic phase was washed with water (1×300 mL), saturated aqueous NaHCO3 (3×300 mL), water (3×300 mL) and brine (1×300 mL). The organic phase was then dried (MgSO4), and concentrated to afford 84.A (101 g, 100% yield) as a colorless liquid. The crude product was used without further purification.